Cas no 19577-80-1 (2-{Methyl(4-methylphenyl)sulfonylamino}benzoic acid)

2-{Methyl(4-methylphenyl)sulfonylamino}benzoic acid structure
19577-80-1 structure
Product Name:2-{Methyl(4-methylphenyl)sulfonylamino}benzoic acid
CAS No:19577-80-1
MF:C15H15NO4S
MW:305.34890294075
MDL:MFCD00584479
CID:908237
PubChem ID:289164
Update Time:2025-04-19

2-{Methyl(4-methylphenyl)sulfonylamino}benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-{methyl[(4-methylphenyl)sulfonyl]amino}benzoic acid
    • 2-[methyl-(4-methylphenyl)sulfonylamino]benzoic acid
    • 2-(p-Toluolsulfonyl-methyl-amino)-benzoesaeure
    • AC1L6B2Y
    • AC1Q6V7P
    • AR-1H9128
    • benzoic acid, 2-[methyl[(4-methylphenyl)sulfonyl]amino]-
    • CTK4E1850
    • N-(p-Toluolsulfonyl)-N-methyl-anthranilsaeure
    • N-methyl-N-(toluene-4-sulfonyl)-anthranilic acid
    • N-Methyl-N-(toluol-4-sulfonyl)-anthranilsaeure
    • N-p-Toluolsulfonyl-N-methyl-anthranilsaeure
    • NSC150826
    • STK140864
    • AKOS000377037
    • 2-[methyl-(4-methylphenyl)sulfonyl-amino]benzoic acid
    • 2-(N-METHYL4-METHYLBENZENESULFONAMIDO)BENZOIC ACID
    • 19577-80-1
    • MFCD00584479
    • CS-0320740
    • NSC-150826
    • LS-10534
    • DTXSID70302402
    • 2-((N,4-dimethylphenyl)sulfonamido)benzoic acid
    • 2-(Methyl[(4-methylphenyl)sulfonyl]amino)benzoic acid
    • 2-{Methyl(4-methylphenyl)sulfonylamino}benzoic acid
    • MDL: MFCD00584479
    • Inchi: 1S/C15H15NO4S/c1-11-7-9-12(10-8-11)21(19,20)16(2)14-6-4-3-5-13(14)15(17)18/h3-10H,1-2H3,(H,17,18)
    • InChI Key: MUQRZUWAHRYECV-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(N(C)C1C=CC=CC=1C(=O)O)(=O)=O

Computed Properties

  • Exact Mass: 305.07225
  • Monoisotopic Mass: 305.072
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 463
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 83.1Ų

Experimental Properties

  • Density: 1.351
  • Boiling Point: 483.8°C at 760 mmHg
  • Flash Point: 246.4°C
  • Refractive Index: 1.623
  • PSA: 74.68
  • LogP: 3.59910

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB417994-500 mg
2-{Methyl[(4-methylphenyl)sulfonyl]amino}benzoic acid
19577-80-1
500MG
€165.80 2023-02-19
abcr
AB417994-1 g
2-{Methyl[(4-methylphenyl)sulfonyl]amino}benzoic acid
19577-80-1
1g
€197.30 2023-05-18
abcr
AB417994-5 g
2-{Methyl[(4-methylphenyl)sulfonyl]amino}benzoic acid
19577-80-1
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€456.10 2023-05-18
abcr
AB417994-10 g
2-{Methyl[(4-methylphenyl)sulfonyl]amino}benzoic acid
19577-80-1
10g
€773.40 2023-05-18
TRC
M138650-500mg
2-{Methyl[(4-methylphenyl)sulfonyl]amino}benzoic acid
19577-80-1
500mg
$ 235.00 2022-06-04
TRC
M138650-1000mg
2-{Methyl[(4-methylphenyl)sulfonyl]amino}benzoic acid
19577-80-1
1g
$ 390.00 2022-06-04
TRC
M138650-2000mg
2-{Methyl[(4-methylphenyl)sulfonyl]amino}benzoic acid
19577-80-1
2g
$ 615.00 2022-06-04
abcr
AB417994-500mg
2-{Methyl[(4-methylphenyl)sulfonyl]amino}benzoic acid; .
19577-80-1
500mg
€173.00 2025-02-21
abcr
AB417994-1g
2-{Methyl[(4-methylphenyl)sulfonyl]amino}benzoic acid; .
19577-80-1
1g
€197.00 2025-02-21
abcr
AB417994-5g
2-{Methyl[(4-methylphenyl)sulfonyl]amino}benzoic acid; .
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€445.00 2025-02-21
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